Cas no 2171925-97-4 (3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidopropanoic acid)

• Product Name: 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidopropanoic acid
• CAS No: 2171925-97-4
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 5862036
• PubChem ID: 165806510
• Update Time: 2025-10-28

3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidopropanoic acid
• 2171925-97-4
• EN300-1538870
• 3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylhexanamido]propanoic acid

• Inchi： 1S/C25H30N2O5/c1-17(8-7-13-23(28)27(2)15-14-24(29)30)26-25(31)32-16-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h3-6,9-12,17,22H,7-8,13-16H2,1-2H3,(H,26,31)(H,29,30)
• InChI Key： UXZQVLPDNZSPAJ-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CCCC(N(C)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidopropanoic acid

Comprehensive Overview of 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidopropanoic acid (CAS No. 2171925-97-4)

In the rapidly evolving field of peptide synthesis and pharmaceutical intermediates, 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidopropanoic acid (CAS No. 2171925-97-4) has emerged as a critical compound. This molecule, often abbreviated as Fmoc-protected amino acid derivative, plays a pivotal role in solid-phase peptide synthesis (SPPS), a technique widely utilized in drug discovery and biotechnology. Researchers and manufacturers are increasingly focusing on this compound due to its unique properties, such as high purity and stability, which are essential for producing therapeutic peptides and bioconjugates.

The Fmoc group in 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidopropanoic acid serves as a protective moiety during peptide assembly, ensuring selective deprotection under mild conditions. This feature aligns with the growing demand for green chemistry and sustainable synthesis methods, which are trending topics in the scientific community. Additionally, the compound's compatibility with automated synthesizers makes it a preferred choice for high-throughput screening (HTS) applications, addressing the need for precision medicine and personalized therapies.

From an industrial perspective, CAS No. 2171925-97-4 is gaining traction due to its scalability and cost-effectiveness. Pharmaceutical companies are leveraging this compound to develop next-generation biologics, including antibody-drug conjugates (ADCs) and peptide-based vaccines. The rise of AI-driven drug design has further amplified interest in such building blocks, as computational models frequently predict their utility in targeted drug delivery systems.

Quality control is another area where 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidopropanoic acid excels. Advanced analytical techniques like HPLC and mass spectrometry confirm its consistency, meeting stringent regulatory standards such as GMP and ICH guidelines. This reliability is crucial for laboratories focusing on FDA-approved drug development or clinical-stage research, where reproducibility is paramount.

In summary, CAS No. 2171925-97-4 represents a cornerstone in modern peptide chemistry, bridging the gap between academic research and industrial applications. Its versatility and alignment with cutting-edge trends like biocatalysis and machine learning-assisted synthesis ensure its continued relevance in the life sciences sector.